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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylheptane

CAS No.: 62198-65-6

Cat. No.: B15919650

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Ethyl-2,4,5-trimethylheptane (CAS No. 62198-65-6). Adherence to these procedures is critical

for ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory

compliance. As a branched alkane, 3-Ethyl-2,4,5-trimethylheptane is expected to be a

flammable liquid and should be handled with appropriate precautions.

Physicochemical Data
A comprehensive understanding of the chemical properties of 3-Ethyl-2,4,5-trimethylheptane
is fundamental for its safe handling and disposal. The following table summarizes key

quantitative data for this compound.
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

CAS Number 62198-65-6 PubChem[1]

Note: A specific Safety Data Sheet (SDS) for 3-Ethyl-2,4,5-trimethylheptane was not

identified. The following procedures are based on best practices for the disposal of flammable

hydrocarbon liquids.

Experimental Protocol: Waste Disposal
The proper disposal of 3-Ethyl-2,4,5-trimethylheptane is a critical final step in the

experimental workflow. The following protocol outlines the necessary steps for safe and

compliant disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

Body Protection: Wear a flame-retardant lab coat.

Work Area: All handling and preparation of waste should be conducted within a certified

chemical fume hood to minimize the inhalation of vapors.[2]

Ignition Sources: Ensure the work area is free of open flames, hot plates, spark-producing

equipment, and other potential ignition sources.[2][3]

Waste Segregation and Collection
Compatibility: Do not mix 3-Ethyl-2,4,5-trimethylheptane waste with incompatible

chemicals, particularly oxidizers.[2]
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Waste Container:

Collect liquid waste in a designated, properly labeled hazardous waste container.[4][5]

The container must be made of a compatible material (e.g., glass or high-density

polyethylene) and have a secure, screw-top cap.[2] It is permissible to reuse empty

reagent bottles, provided they are clean and compatible.[6]

Fill containers to no more than three-quarters full to allow for vapor expansion.[4]

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "3-Ethyl-
2,4,5-trimethylheptane". Avoid abbreviations.[4][5]

Include the approximate concentration and volume.

Affix your institution's official hazardous waste tag and fill it out completely.[2]

Contaminated Solid Waste
Collection: Any solid materials contaminated with 3-Ethyl-2,4,5-trimethylheptane (e.g.,

absorbent pads, gloves, weighing paper) must be collected in a separate, clearly labeled

hazardous waste bag or container.[7]

Disposal: Dispose of contaminated solid waste as hazardous solid waste, following your

institution's guidelines.

Storage of Waste
Location: Store the sealed waste container in a designated satellite accumulation area

(SAA).[2]

Conditions: The SAA should be a cool, dry, and well-ventilated area, away from direct

sunlight and heat sources.[2]

Secondary Containment: Ensure the SAA has secondary containment to capture any

potential leaks or spills.
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Final Disposal
Coordination: Contact your institution's Environmental Health and Safety (EHS) department

or equivalent office to schedule a pickup for the hazardous waste.[2][5]

Documentation: Complete all required hazardous waste manifests or tags as per your

institution's and local regulations.[2]

Prohibited Disposal:

Never pour 3-Ethyl-2,4,5-trimethylheptane down the drain.[2][5]

Never dispose of this chemical in the regular trash.[2]

Evaporation of flammable solvents in a fume hood is not a permissible method of disposal.

[2]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3-Ethyl-2,4,5-
trimethylheptane.
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Caption: Disposal workflow for 3-Ethyl-2,4,5-trimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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